Cas no 334975-36-9 ((5-hexadecylfuran-2-yl)acetic acid)

• Product Name: (5-hexadecylfuran-2-yl)acetic acid
• CAS No: 334975-36-9
• MF: C₂₂H₃₈O₃
• MW: 350.53532743454
• CID: 2048558
• Update Time: 2025-03-28

(5-hexadecylfuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-hexadecylfuran-2-yl)acetic acid
• 5-hexadecyl-furan-2-yl-acetic acid
• plakorsin B
• 2-Furanacetic acid, 5-hexadecyl-

• Inchi： 1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21(25-20)19-22(23)24/h17-18H,2-16,19H2,1H3,(H,23,24)
• InChI Key： MYKNDMTYMCTYAG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC1OC(CC(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• XLogP3: 8.601

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 461.8±30.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Furanoid fatty acids